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Compound of Interest

Compound Name: 2-Amino-6-Chloropyrazine

Cat. No.: B134898 Get Quote

An In-depth Technical Guide on the Safety and Handling of 2-Amino-6-Chloropyrazine

This guide provides comprehensive safety and handling information for 2-Amino-6-
Chloropyrazine, tailored for researchers, scientists, and drug development professionals. The

following sections detail the compound's properties, hazards, handling procedures, and

emergency responses to ensure its safe use in a laboratory setting.

Chemical Identification and Physical Properties
2-Amino-6-chloropyrazine is a heterocyclic organic compound frequently used as a building

block in the synthesis of biologically active molecules, including A2B adenosine receptor

antagonists.[1] It is essential to be aware of its physical and chemical properties for safe

handling and storage.
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Property Value Source(s)

IUPAC Name 6-chloropyrazin-2-amine [2][3]

Synonyms
2-chloro-6-aminopyrazine, 6-

chloropyrazin-2-ylamine
[1][2]

CAS Number 33332-28-4 [4][5][6]

Molecular Formula C₄H₄ClN₃ [2][4][5][6]

Molecular Weight 129.55 g/mol [2][4][5][6]

Appearance Solid [5]

Solubility
Soluble in dimethyl sulfoxide

and methanol
[1]

Flash Point Not applicable [4][5]

Hazard Identification and GHS Classification
2-Amino-6-Chloropyrazine is classified as hazardous under the Globally Harmonized System

(GHS). The primary hazards are related to acute toxicity, skin and eye irritation, and respiratory

irritation.[2] The signal word associated with this chemical can be either "Warning" or "Danger".

[2][4][6][7]
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Hazard Class Category Hazard Statement GHS Pictogram

Acute Toxicity, Oral 4
H302: Harmful if

swallowed

GHS07 (Exclamation

Mark)[7]

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation

GHS07 (Exclamation

Mark)[7]

Serious Eye

Damage/Irritation
1 / 2A

H318: Causes serious

eye damage / H319:

Causes serious eye

irritation

GHS05 (Corrosion) /

GHS07 (Exclamation

Mark)[2][6][7]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation

GHS07 (Exclamation

Mark)[7]

Safe Handling and Storage Protocols
Adherence to strict laboratory protocols is critical to minimize exposure and ensure safety when

working with 2-Amino-6-Chloropyrazine.

Engineering Controls and Personal Practices
Ventilation: Always handle this compound in a well-ventilated area.[7] For procedures that

may generate dust or aerosols, a chemical fume hood is required.[8]

Hygiene: Wash hands and face thoroughly after handling.[7] Do not eat, drink, or smoke in

areas where this chemical is used.[7][9]

Exposure Avoidance: Avoid breathing dust, fumes, or vapors.[7][9] Prevent contact with skin,

eyes, and clothing.[10]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure.[8][11]
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Body Part Recommended PPE
Rationale and
Specifications

Eyes/Face
Safety goggles with side

shields or a face shield

Must comply with OSHA's eye

protection regulations in 29

CFR 1910.133 or European

Standard EN166 to protect

against splashes.[12][13]

Skin/Hands
Chemical-resistant gloves

(e.g., nitrile, neoprene)

Inspect gloves for tears before

use.[8] Nitrile and latex gloves

offer minimal protection

against chlorinated solvents

and should be changed

immediately upon suspected

contamination.[14]

Body Laboratory coat

A standard lab coat should be

worn to protect skin and

clothing.[8] For larger

quantities or higher risk of

splash, chemical-resistant

coveralls may be necessary.

[15]

Respiratory
N95 dust mask or half-mask

respirator

Required when handling the

solid compound outside of a

fume hood or when dust

generation is likely.[8][10]

Storage Conditions
General Storage: Store in a cool, dry, and well-ventilated place.[1][7]

Container: Keep containers tightly closed when not in use.[7][9][10]

Incompatibilities: Store away from strong oxidizing agents and strong mineral acids.[1][7]
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Emergency Procedures
Prompt and correct response to emergencies such as spills, fires, or personnel exposure is

crucial.

First Aid Measures
The following table outlines the immediate first aid responses required for different routes of

exposure. Always seek medical attention following exposure.

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing has

stopped or is difficult, provide artificial

respiration. Keep the person warm and at rest.

Get medical attention immediately.[10][16][17]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, get medical advice.[7][10][16]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing and get medical attention immediately.[7]

[9][10][16]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a POISON CENTER

or doctor immediately.[7][9][18]

Fire-Fighting Measures
In the event of a fire involving 2-Amino-6-Chloropyrazine, specific measures should be taken.
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Aspect Guidance

Suitable Extinguishing Media
Use water spray, carbon dioxide (CO₂), dry

chemical powder, or appropriate foam.[7][18]

Specific Hazards

Emits toxic and irritating fumes under fire

conditions, which may include nitrogen oxides

(NOx), carbon monoxide (CO), and hydrogen

chloride (HCl).[7]

Protective Equipment

Firefighters must wear a self-contained

breathing apparatus (SCBA) and full protective

chemical-resistant gear.[7][12][18]

Accidental Release Measures
A systematic approach is required to safely manage a spill. The general workflow for

responding to a chemical spill is outlined below.

Personal Precautions: Evacuate non-essential personnel from the area.[18] Ensure

adequate ventilation. Wear the appropriate personal protective equipment as detailed in

Section 3.2, including respiratory protection, gloves, and eye protection.[7][18]

Environmental Precautions: Prevent the spilled material from entering drains, soil, or surface

water.[7][10]

Containment and Cleaning: For solid spills, carefully sweep up or use a high-efficiency

vacuum cleaner to collect the material.[7] Place the collected material into a suitable, labeled

container for disposal.[7][19] Decontaminate the spill area thoroughly after material has been

removed.[18]
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Spill of 2-Amino-6-Chloropyrazine Detected

Alert personnel in the immediate area
and evacuate if necessary

Assess Spill Size and Risk

Minor or Major Spill?

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Minor

Contact Institutional
Emergency Response Team (EHS)

Major

Contain the spill using
inert absorbent material

Carefully sweep or vacuum solid material.
Place in a labeled waste container.

Decontaminate the spill area
with a suitable solvent, then soap and water.

Report and Document the Incident

Isolate the area.
Restrict access.

Await arrival of
trained response personnel.

Click to download full resolution via product page

Caption: Workflow for responding to a 2-Amino-6-Chloropyrazine spill.
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Experimental Protocol: General Laboratory Use
While specific experimental protocols for toxicological assessment are proprietary, a general

methodology for handling 2-Amino-6-Chloropyrazine during routine laboratory synthesis or

research is provided below. This protocol is designed to minimize risk and exposure.

Preparation and Risk Assessment:

Before starting work, conduct a risk assessment for the planned procedure.[20]

Ensure a safety shower and eyewash station are accessible and functional.[8][10]

Assemble all necessary equipment and reagents within a designated, well-ventilated area,

preferably a chemical fume hood.[8]

Verify that a spill kit and appropriate waste containers are readily available.

Personal Protective Equipment (PPE):

Don all required PPE as specified in Table 3 before handling the chemical.

Handling and Dispensing:

When weighing the solid compound, perform the task within a fume hood or a ventilated

balance enclosure to contain airborne particles.[8]

Use a spatula for transfers; avoid pouring the solid from a height to minimize dust

generation.[8]

If dissolving the compound, add the solid slowly to the solvent to prevent splashing.

Keep the source container tightly closed when not in use.[8]

Reaction and Work-up:

Conduct all reactions involving 2-Amino-6-Chloropyrazine within a chemical fume hood.

Ensure all glassware is properly secured.
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Upon completion of the reaction, handle all materials, including reaction mixtures and

solvents, as potentially hazardous.

Decontamination and Cleanup:

Wipe down the work surface with an appropriate solvent and then soap and water after the

procedure is complete.

Properly decontaminate or dispose of any equipment that came into contact with the

chemical.

Remove PPE carefully to avoid contaminating skin, and dispose of single-use items (like

gloves) in the designated hazardous waste stream.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Considerations
Unused 2-Amino-6-Chloropyrazine and any waste containing this compound must be treated

as hazardous chemical waste.[8]

Dispose of contents and containers in accordance with all local, regional, and national

regulations.[16][21]

Do not dispose of the chemical down the drain or into the environment.[7][10][12]

Waste generators must consult relevant hazardous waste regulations to ensure complete

and accurate classification and disposal.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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